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Compound of Interest

Compound Name: Y1R probe-1

Cat. No.: B12409071 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Y1R probe-1. It outlines essential personal

protective equipment (PPE), handling procedures, and disposal plans to ensure a safe

laboratory environment.

Chemical and Physical Properties
Y1R probe-1, also known as Compound 39, is a high-affinity fluorescent probe for the

Neuropeptide Y Y1 Receptor, primarily used in cancer research.[1][2][3][4] Below is a summary

of its key properties.

Property Value

Chemical Name Y1R probe-1 (Compound 39)[1][2][3]

CAS Number 2773476-41-6[2][3]

Molecular Formula C64H71F3N10O12[2][3]

Molecular Weight 1229.30 g/mol [2]

Appearance Powder[2]

Storage Conditions
2 years at -20°C (Powder)[2], 2 weeks at 4°C in

DMSO, 6 months at -80°C in DMSO[2]
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Y1R probe-1 to determine

the specific PPE required.[5] The following table summarizes the recommended PPE for

various stages of handling.
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Area of Protection Required PPE
Specifications and
Recommendations

Body Protection Laboratory Coat

Fire-resistant coats are

recommended, especially

when working with flammable

solvents like DMSO.[6]

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standard.[5][7] A face shield

should be worn over safety

glasses or goggles during

procedures with a high risk of

splashes.[6][7]

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended for enhanced

protection.[5] For handling

chemicals of unknown toxicity,

consider wearing a flexible

laminate glove (e.g., Silver

Shield) under a pair of heavy-

duty, chemically resistant outer

gloves.[7]

Foot Protection Closed-Toe Shoes

Required for all laboratory

work to protect against spills

and falling objects.[5][6]

Respiratory Protection Respirator (if necessary)

An N95, half-mask, or full-face

respirator may be necessary

when working with the powder

outside of a fume hood or in

poorly ventilated areas to

avoid inhalation.[6]

Experimental Protocols and Handling Procedures
Receiving and Storage:
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Upon receiving the shipment, inspect the packaging for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) when handling the package.

Store the compound as recommended: the powder form should be stored at -20°C for long-

term stability.[2]

Preparation of Stock Solutions:

All work with the powdered form of Y1R probe-1 should be conducted in a certified chemical

fume hood to minimize inhalation risk.

Before weighing, ensure all necessary equipment (analytical balance, spatulas, weigh boats)

is clean and readily available.

Wear double nitrile gloves, a lab coat, and safety goggles. A face shield is recommended

during powder handling.

Carefully weigh the desired amount of the probe.

To prepare a stock solution in DMSO, slowly add the solvent to the powder to avoid

splashing. Ensure the vial is securely capped and vortex or sonicate until the probe is fully

dissolved.

Store stock solutions at 4°C for short-term use (up to 2 weeks) or at -80°C for longer-term

storage (up to 6 months).[2]

Use in Experiments:

When diluting the stock solution to working concentrations, continue to wear all

recommended PPE.

Conduct all experimental procedures involving the probe in a well-ventilated area.

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water and seek medical attention.

Do not eat, drink, or smoke in the laboratory.
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Disposal Plan
All waste contaminated with Y1R probe-1 should be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and vials.

Collect all solid waste in a designated, clearly labeled hazardous waste container.

The container should be kept closed when not in use.

Liquid Waste: This includes unused stock solutions, working solutions, and contaminated

media.

Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste

container.

Do not dispose of liquid waste containing Y1R probe-1 down the drain.[8]

Follow your institution's specific guidelines for the disposal of chemical waste. If the probe is

used in experiments with biological materials, follow the appropriate guidelines for

biohazardous or multi-hazardous waste disposal.[9][10]

Visualizations
The following diagrams illustrate the experimental workflow for handling Y1R probe-1 and the

logical relationship for PPE selection.
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Handling Y1R Probe-1

Risk Assessment

Handling Powder?

Splash Hazard?

No

Maximum PPE:
- Add Respirator

- Work in Fume Hood

Yes

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

No

Enhanced PPE:
- Add Face Shield

- Double Glove

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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